Cas no 1936247-23-2 (1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one)

• Product Name: 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one
• CAS No: 1936247-23-2
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4780309
• Update Time: 2025-05-22

1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one

• Inchi： 1S/C9H12N2O/c1-7(12)6-11-9-4-2-3-8(9)5-10-11/h5H,2-4,6H2,1H3
• InChI Key： BUBDJTYBYOPICZ-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C2=C(C=N1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9

Additional information on 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one

1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1936247-23-2, commonly referred to as 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring system with a ketone group, making it a valuable substrate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies have further enhanced our ability to explore its potential applications in drug discovery and materials science.

The 5,6-dihydrocyclopenta[c]pyrazole core of this compound is a bicyclic structure that exhibits interesting electronic properties due to the conjugation between the nitrogen atoms in the pyrazole ring and the adjacent cyclopropane-like framework. This structural feature not only contributes to the compound's stability but also plays a crucial role in its reactivity. Researchers have recently demonstrated that this bicyclic system can serve as a versatile platform for constructing complex molecules with intricate stereochemistry. For instance, studies published in *Journal of Medicinal Chemistry* have highlighted its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.

The propan-2-one moiety attached to the pyrazole ring introduces additional functionality to the molecule. This ketone group can participate in various nucleophilic additions and condensation reactions, enabling the construction of diverse derivatives. Recent work by chemists at the University of California has shown that this compound can be used as a building block for synthesizing α,β-unsaturated ketones, which are known for their role in natural product synthesis and as intermediates in pharmaceutical development.

From an applications perspective, 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one has shown promise in several areas. In drug discovery, its ability to modulate protein-protein interactions has made it a candidate for developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. Additionally, its unique electronic properties make it an attractive material for use in organic electronics, particularly in the development of semiconducting polymers and optoelectronic devices.

Recent advancements in computational chemistry have also shed light on the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the conjugation within the bicyclic system significantly influences its optical properties, making it a potential candidate for applications in photovoltaic materials. Furthermore, experimental studies have confirmed that this compound exhibits moderate fluorescence quantum yields, suggesting its potential use in biosensing and imaging technologies.

In conclusion, 1-(5,6-Dihydrocyclopenta[c]pyrazol-1(4H)-yl)propan-2-one is a multifaceted compound with a rich structural framework that offers numerous opportunities for chemical innovation. Its unique combination of reactivity and functionality positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and technology.